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Compound of Interest

Compound Name: 1,5-Dibromopentane-d4

Cat. No.: B164288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

protocols for 1,5-Dibromopentane-d4. The information presented is compiled from various

safety data sheets and chemical databases. It is crucial to note that while this guide addresses

the deuterated form, much of the safety and handling information is extrapolated from its non-

deuterated counterpart, 1,5-Dibromopentane, due to the limited availability of specific data for

the deuterated compound. The primary difference lies in the isotopic substitution of hydrogen

with deuterium, which is not expected to significantly alter the chemical's hazardous properties.

Section 1: Chemical and Physical Properties
1,5-Dibromopentane-d4 is a deuterated analog of 1,5-Dibromopentane. It is a valuable

building block in organic synthesis, particularly for introducing a pentyl-d4 chain into molecules.

[1] The physical and chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₅H₆D₄Br₂ PubChem

Molecular Weight 233.97 g/mol [2]

Appearance Colorless to light yellow liquid [1]

Boiling Point 110 °C at 15 mmHg [1][3]

Melting Point -34 °C [1][3]

Density 1.688 g/mL at 25 °C [3]

Refractive Index 1.511 - 1.512 [1][3]

Solubility
Insoluble in water; Soluble in

benzene and chloroform
[3]

Vapor Density 8 (Air = 1.0) [4]

Section 2: Hazard Identification and Safety
Precautions
1,5-Dibromopentane is classified as a combustible liquid that is harmful if swallowed and

causes skin and serious eye irritation.[4][5][6]

Hazard Statements:

H227: Combustible liquid.

H302: Harmful if swallowed.

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[7]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[4][8]
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P264: Wash skin thoroughly after handling.[7][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][8]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4][8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7][8]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[7][8]

P337 + P313: If eye irritation persists: Get medical advice/attention.[7][8]

P403 + P235: Store in a well-ventilated place. Keep cool.[8]

P501: Dispose of contents/container to an approved waste disposal plant.[8]

Section 3: Experimental Protocols - Spill Response
In the event of a spill, a clear and methodical response is critical to ensure safety and minimize

environmental contamination. The following workflow outlines the necessary steps for handling

a 1,5-Dibromopentane-d4 spill.
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Initial Actions Containment & Cleanup Final Steps

Spill Occurs Evacuate unnecessary personnel Ventilate area Remove all sources of ignition Soak up with inert absorbent material (e.g., sand, silica gel) Collect spillage into suitable, closed containers for disposal Decontaminate spill area Dispose of waste according to regulations

Core Protection Respiratory Protection

Protective Gloves Chemical Goggles or Safety Glasses Protective Clothing Wear respiratory protection in case of inadequate ventilation

Handling 1,5-Dibromopentane-d4

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 1,5-Dibromopentane-d4 Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164288#safety-data-sheet-sds-for-1-5-
dibromopentane-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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